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Abstract
Burkholderia gladioli pathovar cocovenenans is a pathogenic bacterium responsible for

producing the highly potent respiratory toxin, bongkrekic acid (BKA).[1][2][3] This toxin has

been implicated in numerous fatal foodborne poisoning outbreaks worldwide, primarily linked to

fermented coconut- or corn-based products.[1][2][4][5] BKA's unique mechanism of action

involves the irreversible inhibition of the mitochondrial Adenine Nucleotide Translocator (ANT),

leading to a catastrophic disruption of cellular energy metabolism.[1][2][6][7][8] This guide

provides a comprehensive technical overview of B. gladioli pv. cocovenenans, the biosynthesis

and mechanism of BKA, its toxicological profile, and established experimental protocols for its

study and detection.

The Bacterium: Burkholderia gladioli pathovar
cocovenenans
Burkholderia gladioli is an ecologically diverse bacterial species known for its pathogenic

potential in humans, animals, and plants, as well as for beneficial interactions.[9] The pathovar

cocovenenans (formerly Pseudomonas cocovenenans) is distinguished by its ability to produce

bongkrekic acid.[6][9][10] While over 80 species exist in the Burkholderia genus, B. gladioli
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pv. cocovenenans is the primary pathovar linked to fatal human food poisonings due to BKA.

[10][11] The bacterium is commonly found in soil and can contaminate plant-derived foodstuffs.

[6]

Optimal conditions for the growth of B. gladioli pv. cocovenenans and the production of

bongkrekic acid are specific, centering around neutral pH, warm temperatures, and the

presence of fatty acids, particularly oleic acid.[1][12] These conditions are often met during the

fermentation of foods like coconut and corn, creating a high-risk environment for toxin

proliferation.[1][6][13]

Optimal Growth and Toxin Production Conditions
The proliferation of the bacterium and its synthesis of BKA are highly dependent on

environmental factors. The ideal conditions often overlap with those used in traditional food

fermentation processes in some regions.[3]

Parameter
Optimal for
Bacterial Growth

Optimal for BKA
Production

Source

Temperature 30-37°C 22-30°C [1][3][13]

pH > 5.5 6.5 - 8.0 [3][12]

NaCl Concentration < 6% < 1.5-2% [3][12]

Oxygen Aerobic Aerobic [8]

Key Substrate
Fatty Acids (esp. Oleic

Acid)

Fatty Acids (esp. Oleic

Acid)
[1][12]

The Toxin: Bongkrekic Acid (BKA)
Bongkrekic acid (C₂₈H₃₈O₇, Molar Mass: 486.6 g/mol ) is a colorless, odorless, and heat-

stable polyketide.[8][14] Its stability to heat means that cooking contaminated food does not

neutralize the toxin, making it particularly dangerous.[5][13] BKA is a highly unsaturated

tricarboxylic fatty acid that acts as a potent mitochondrial toxin.[2][6]

Mechanism of Action: Inhibition of Mitochondrial ANT
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The primary toxic effect of BKA is the specific and irreversible inhibition of the mitochondrial

Adenine Nucleotide Translocator (ANT).[1] ANT is a critical protein of the inner mitochondrial

membrane, responsible for the vital exchange of adenosine diphosphate (ADP) from the

cytosol for adenosine triphosphate (ATP) from the mitochondrial matrix.

By binding to ANT, BKA effectively traps the translocator in a conformation that prevents ADP

import and ATP export.[8] This blockade of ATP transport halts the supply of energy to the rest

of the cell, leading to a rapid depletion of cellular ATP, disruption of cellular respiration, and

ultimately, cell death.[6][10] The liver, brain, and kidneys are the main organs targeted by BKA

poisoning.[6] There is currently no specific antidote for BKA poisoning, and treatment is

primarily symptomatic and supportive.[2][5][6]
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Click to download full resolution via product page

Caption: Mechanism of Bongkrekic Acid (BKA) toxicity via inhibition of the mitochondrial ANT.

Biosynthesis Pathway
The genetic foundation for BKA synthesis lies within the bon gene cluster.[10][11][12] This

cluster encodes a modular type I polyketide synthase (PKS) of the trans-AT subgroup and

other accessory enzymes.[11][15] The PKS assembles the unique branched tricarboxylic fatty

acid structure of BKA through a series of complex reactions, including isoprenoid-like β-

branching and a six-electron oxidation of a methyl group to form a carboxylic acid.[15][16] The

cytochrome P450 monooxygenase, encoded by the bonL gene, is a key enzyme in this

process.[15] The presence of the bon gene cluster is the primary factor that distinguishes

pathogenic B. gladioli pv. cocovenenans from non-pathogenic strains.[12][17]
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1. Sample Collection
(Plasma, Urine, Food Matrix)

2. Extraction
(e.g., Acetonitrile/Methanol,

Protein Precipitation)

3. Purification
(e.g., Solid-Phase Extraction
(SPE) with Anion Exchange)

4. Chromatographic Separation
(UHPLC with C18 Column)

5. Detection & Quantification
(Tandem Mass Spectrometry

in MRM Mode)

6. Data Analysis
(Concentration of BKA)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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